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Compound of Interest

Compound Name: RV-1729

Cat. No.: B610608 Get Quote

Essential Safety and Logistical Information for Laboratory Personnel

RV-1729 is a potent and selective PI3Kδ inhibitor intended for laboratory research use.[1] Due

to its classification—harmful if swallowed and very toxic to aquatic life with long-lasting effects

—strict adherence to proper disposal protocols is essential to ensure personnel safety and

environmental protection.[2] This document provides detailed, step-by-step guidance for the

safe handling and disposal of RV-1729.

Chemical and Safety Profile
Before handling, it is crucial to be familiar with the properties and hazards associated with RV-
1729.

Chemical Identification:

Synonyms: RV1729, RV 1729[2]

Formula: C₃₉H₃₉ClN₈O₅[1][2]

Molecular Weight: 735.242[1][2]

CAS Number: 1293915-42-0[1][2][3]

Hazard Classification (GHS):

Acute toxicity, Oral (Category 4)[2]
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Acute aquatic toxicity (Category 1)[2]

Chronic aquatic toxicity (Category 1)[2]

Personal Protective Equipment (PPE) and Handling
Proper personal protective equipment is mandatory when handling RV-1729 to prevent

exposure.

Engineering Controls: Use only in areas with appropriate exhaust ventilation, such as a

chemical fume hood. Ensure an accessible safety shower and eye wash station are nearby.

[2]

Eye Protection: Wear safety goggles with side-shields.[2]

Hand Protection: Use protective gloves.[2]

Skin and Body Protection: Wear impervious clothing to protect the skin.[2]

Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or

aerosols.[2]

Quantitative Data for Disposal
The following table summarizes key quantitative parameters for the safe disposal of RV-1729
waste.
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Parameter Guideline Notes

Waste Classification Hazardous Chemical Waste
Due to acute and chronic

aquatic toxicity.[2]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.[2]

Avoid mixing RV-1729 waste

with these materials to prevent

hazardous reactions.

Storage Conditions

Keep container tightly sealed

in a cool, well-ventilated area.

Store at -20°C (powder) or

-80°C (in solvent).[2]

Proper storage is crucial to

maintain stability and prevent

degradation into unknown

hazardous byproducts.

Spill Response
Collect spillage. Avoid release

to the environment.[2]

Follow specific spill cleanup

protocols. Do not allow the

product to enter drains, water

courses, or the soil.[2]

Experimental Protocol: Decontamination of Small
Spills
This protocol details the methodology for cleaning and decontaminating a small spill of RV-
1729 powder (less than 100 mg) on a laboratory surface.

Materials:

Personal Protective Equipment (as specified in Section 2)

Adsorbent material (e.g., vermiculite, sand)

Two sealable, labeled hazardous waste bags

Decontaminating solution: 1 M Sodium Hydroxide (NaOH)

pH indicator strips

70% Ethanol solution
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Waste container for contaminated PPE

Procedure:

Secure the Area: Restrict access to the spill area. Ensure the chemical fume hood is

operational.

Contain the Spill: Gently cover the spill with an adsorbent material to prevent the powder

from becoming airborne.

Collect the Waste: Carefully scoop the mixture of adsorbent and RV-1729 into the first

hazardous waste bag. Seal the bag.

First Decontamination: Wet a paper towel with the 1 M NaOH solution and wipe the spill

area. Place the used paper towel into the same hazardous waste bag.

Neutralization Check: Use a fresh paper towel wetted with deionized water to wipe the area

again. Test the pH of this paper towel with an indicator strip to ensure the area is neutralized

(pH ~7). If the area is still basic, repeat the water wipe.

Second Decontamination: Wipe the area with 70% ethanol to remove any residual organic

traces. Place the used paper towel in the hazardous waste bag.

Final Packaging: Place the first sealed waste bag into a second hazardous waste bag and

seal it.

Dispose of PPE: Remove and dispose of all contaminated PPE in a designated waste

container.

Final Disposal: Dispose of the sealed hazardous waste bag according to your institution's

approved waste disposal plant procedures.[2]

Visualization of Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of RV-1729
waste.
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Waste Identification

Determine Waste Type

Disposal Path

Final Steps

RV-1729 Waste Generated

Is the waste...
- Unused/Expired Pure Compound?

- Contaminated Labware?
- Aqueous Solution?

Package in original or
clearly labeled container.

Follow Hazardous Waste Protocol.

Pure Compound

Decontaminate labware if possible.
Otherwise, dispose as

Solid Hazardous Waste.

Contaminated Labware

Collect in a dedicated,
labeled Hazardous Aqueous

Waste container.

Aqueous Solution

Arrange for pickup by
Environmental Health & Safety.

Click to download full resolution via product page

Caption: Decision workflow for the disposal of RV-1729 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b610608?utm_src=pdf-body-img
https://www.benchchem.com/product/b610608?utm_src=pdf-body
https://www.benchchem.com/product/b610608?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. RV-1729|RV1729;RV 1729 [dcchemicals.com]

2. RV-1729|1293915-42-0|MSDS [dcchemicals.com]

3. RV-1729 | 1293915-42-0 [m.chemicalbook.com]

To cite this document: BenchChem. [Proper Disposal Procedures for RV-1729]. BenchChem,
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://dcchemicals.com/product_show-DC21596.html
https://dcchemicals.com/msds/MSDS_DC21596.html
https://m.chemicalbook.com/ChemicalProductProperty_CN_CB52704475.htm
https://www.benchchem.com/product/b610608#rv-1729-proper-disposal-procedures
https://www.benchchem.com/product/b610608#rv-1729-proper-disposal-procedures
https://www.benchchem.com/product/b610608#rv-1729-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610608?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

